2-(3-Formylphenoxy)-2-phenylacetic acid

• CAS: 1094672-99-7

Core Science & Biosynthesis

Technical Monograph: Physicochemical Profiling of 2-(3-Formylphenoxy)-2-phenylacetic acid

Executive Summary

2-(3-Formylphenoxy)-2-phenylacetic acid (CAS: 1094672-99-7) is a bifunctional organic scaffold characterized by the presence of a carboxylic acid and a meta-substituted benzaldehyde moiety linked via an ether bridge at the benzylic position.[1] This compound serves as a critical intermediate in the synthesis of complex pharmaceuticals, particularly in the development of endothelin receptor antagonists and non-steroidal anti-inflammatory drugs (NSAIDs) where the diphenyl ether motif is pharmacologically privileged.[2]

This guide provides an in-depth analysis of its physicochemical properties, synthetic pathways, and reactivity profiles, designed to assist medicinal chemists in optimizing workup procedures and synthetic routes.[2]

Chemical Identity & Structural Analysis[2][3][4][5][6]

The molecule features a chiral center at the

-position relative to the carboxylic acid.[2] The steric bulk of the phenyl ring and the electronegativity of the phenoxy oxygen significantly influence the acidity and reactivity of the -proton.[2]

Parameter	Detail
IUPAC Name	2-(3-Formylphenoxy)-2-phenylacetic acid
CAS Number	1094672-99-7
Molecular Formula
Molecular Weight	256.25 g/mol
SMILES	O=Cc1cccc(OC(C(=O)O)c2ccccc2)c1
Key Functional Groups	Carboxylic Acid ( modulator), Aldehyde (Electrophile), Ether (Linker)

Physicochemical Properties[2][5][7][8][9][10][11]

Solubility & Lipophilicity

The compound exhibits pH-dependent solubility.[2] In its protonated form (pH < 3), the lipophilic diphenyl ether core dominates, rendering it insoluble in water but highly soluble in organic solvents like Dichloromethane (DCM) and Ethyl Acetate.[2]

• LogP (Predicted): ~3.2 – 3.[2]5. This indicates moderate lipophilicity, suitable for passive membrane transport in early drug discovery stages.[2]

• Solubility Profile:

  • Water (pH 7): Soluble (as carboxylate anion).[2]

  • Water (pH 1): Insoluble (precipitates as free acid).[2]

  • DMSO/Methanol: Soluble (> 20 mg/mL).[2]

Acidity (pKa)

The

-phenoxy group exerts an electron-withdrawing inductive effect (-I), stabilizing the carboxylate anion more effectively than in unsubstituted phenylacetic acid.

• Estimated pKa: 3.2 – 3.6[2]

• Implication: This increased acidity compared to acetic acid (pKa 4.[2]76) allows for selective extraction into weak bases (e.g., saturated

  ) during purification, separating it from less acidic phenolic impurities.[2]

Solid-State Properties

• Appearance: Typically an off-white to pale yellow solid.[2]

• Melting Point: Predicted range 115°C – 125°C (based on structural analogs like 2-phenoxy-2-phenylacetic acid derivatives).

Synthetic Methodology & Reactivity[3][12][13]

Primary Synthetic Route (Williamson Ether Synthesis)

The most robust synthesis involves the nucleophilic substitution of

-bromo-phenylacetic acid by 3-hydroxybenzaldehyde under basic conditions. This route preserves the oxidation state of the aldehyde.[2]

Protocol:

• Reagents: 3-Hydroxybenzaldehyde (1.0 eq),

  -Bromo-phenylacetic acid (1.1 eq), (2.5 eq).

• Solvent: Acetone or DMF (anhydrous).[2]

• Conditions: Reflux (Acetone) or 80°C (DMF) for 4-6 hours.

• Workup: Acid-base extraction is critical to remove unreacted aldehyde.[2]

Divergent Reactivity (Orthogonal Functionalization)

The molecule's utility lies in its ability to undergo selective transformations at either the aldehyde or acid terminus without protecting groups, provided the correct order of operations is followed.[2]

• Path A (Reductive Amination): The aldehyde reacts with amines (reductive amination) to form benzylamine derivatives.[2]

• Path B (Amide Coupling): The carboxylic acid couples with amines to form amides.[2]

Visualization of Synthetic Logic:

Figure 1: Synthetic workflow showing the construction of the scaffold and its divergent downstream applications.

Experimental Protocols

Purification via Acid-Base Extraction

This protocol exploits the pKa difference between the product (~3.[2]5) and potential phenolic starting materials (~10).[2]

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate.

• Extraction 1 (Removal of Neutrals): Wash organic phase with 1M HCl (removes basic impurities) and Brine.[2]

• Extraction 2 (Isolation of Product): Extract the organic phase with saturated

  (pH ~8.5) . The product moves to the aqueous phase as the carboxylate salt; unreacted aldehyde and neutral impurities remain in the organic phase.[2]

• Precipitation: Separate the aqueous layer and carefully acidify with 6M HCl to pH 1 while stirring on ice. The product will precipitate as a solid.[2]

• Filtration: Collect the solid via vacuum filtration and dry under high vacuum.

Analytical Validation (NMR Prediction)

To validate the structure without a reference standard, look for these diagnostic signals in

-NMR (DMSO- ):

• 10.0 ppm (s, 1H): Aldehyde proton (distinctive singlet).[2]
• 5.8 – 6.1 ppm (s, 1H): Chiral -proton.[2] This peak is shifted downfield due to the adjacent electron-withdrawing carboxyl and phenoxy groups.[2]
• 12.0 – 13.0 ppm (br s, 1H): Carboxylic acid proton (exchangeable with ).[2]

Applications in Drug Development[2][13]

This scaffold is particularly relevant for:

• Endothelin Receptor Antagonists: The diphenyl ether moiety mimics the hydrophobic core of peptide ligands.[2]

• CRTH2 Antagonists: Phenylacetic acid derivatives are known pharmacophores for the chemoattractant receptor-homologous molecule expressed on Th2 cells.[2]

• Linker Chemistry: The aldehyde serves as a "handle" for attaching the phenylacetic acid warhead to larger biomolecules or PROTACs.[2]

Structural Activity Relationship (SAR) Logic

The meta-position of the formyl group is strategic.[2] It directs substituents into a vector that often avoids steric clash within the receptor binding pocket, unlike ortho-substitution which can force the rings into a rigid, non-planar conformation.[2]

Figure 2: SAR analysis highlighting key pharmacophoric features.

References

• Sigma-Aldrich. 2-(3-Formylphenoxy)-2-phenylacetic acid Product Detail. Sigma-Aldrich Catalog.[2] Link

• PubChem. 2-(3-Methylphenoxy)-2-phenylacetic acid (Analogous Structure Data).[3] National Library of Medicine.[2][3] Link[3]

• CymitQuimica. 2-(3-Formylphenoxy)-2-phenylacetic acid CAS 1094672-99-7.[1][4]Link

• ChemicalBook. Synthesis of Phenoxyacetic Acid Derivatives.Link

• LookChem. Phenylacetic acid physicochemical data.Link

Sources

• 1. 52187-03-8,2-(3,4-Dichlorobenzoyl)benzoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 3. 2-(3-Methylphenoxy)-2-phenylacetic acid | C15H14O3 | CID 12328277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(3-Formylphenoxy)-2-phenylacetic acid | CymitQuimica [cymitquimica.com]

2-(3-Formylphenoxy)-2-phenylacetic acid molecular structure and formula

An In-Depth Technical Guide to 2-(3-Formylphenoxy)-2-phenylacetic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

2-(3-Formylphenoxy)-2-phenylacetic acid (CAS No. 1094672-99-7) is a unique bifunctional organic molecule that holds considerable potential as a versatile building block in medicinal chemistry and materials science.[1][2][3][4] Its structure incorporates a chiral α-aryloxy carboxylic acid moiety, a common pharmacophore, with a chemically reactive benzaldehyde group. This guide provides a comprehensive analysis of its molecular structure, physicochemical properties, and a detailed, scientifically grounded proposal for its chemical synthesis. Furthermore, we explore its potential applications and future research directions, offering insights for its strategic utilization in drug discovery and the development of novel functional materials.

Molecular Structure and Physicochemical Properties

The structural identity of 2-(3-Formylphenoxy)-2-phenylacetic acid is key to understanding its chemical behavior and potential applications. The molecule features a central chiral carbon atom bonded to four distinct substituents: a phenyl group, a carboxylic acid group, a hydrogen atom, and a 3-formylphenoxy group. This arrangement results in a diaryl ether linkage, which imparts a specific three-dimensional conformation that can be crucial for biological activity.

The presence of the formyl group (an aldehyde) at the meta-position of the phenoxy ring offers a versatile chemical handle for a wide array of subsequent chemical modifications, such as reductive amination, oxidation, or olefination reactions. The carboxylic acid function provides a site for amide bond formation, esterification, or salt formation, making it amenable for prodrug strategies or for tuning solubility.

Molecular Formula and Weight

The fundamental properties of the molecule are summarized in the table below.

Property	Value	Source(s)
Chemical Formula	C₁₅H₁₂O₄	[1][2]
Molecular Weight	256.25 g/mol	[1][2]
CAS Number	1094672-99-7	[1][2][3][4]
MDL Number	MFCD12754249	[2]

2D Molecular Structure

The connectivity of 2-(3-Formylphenoxy)-2-phenylacetic acid is depicted below, highlighting the key functional groups.

Caption: 2D structure of 2-(3-Formylphenoxy)-2-phenylacetic acid.

Proposed Synthetic Pathways

Pathway 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and highly versatile method for forming ethers via an SN2 reaction between an alkoxide and an organohalide.[5][6][7] In this proposed pathway, the nucleophile would be the phenoxide generated from 3-hydroxybenzaldehyde, and the electrophile would be an α-halo phenylacetic acid ester, such as ethyl 2-bromo-2-phenylacetate.

Rationale: This approach is advantageous due to the commercial availability and relatively low cost of the starting materials. The SN2 reaction at the α-carbon of the phenylacetate is generally efficient. The use of an ester derivative of the phenylacetic acid protects the carboxylic acid from acting as a competing nucleophile and can be easily hydrolyzed in the final step.

Experimental Protocol:

• Step 1: Deprotonation of 3-hydroxybenzaldehyde.

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-hydroxybenzaldehyde (1.0 eq.) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq.) or sodium hydride (NaH, 1.1 eq.) portion-wise at 0 °C.

  • Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete formation of the potassium or sodium phenoxide.

• Step 2: SN2 Reaction.

  • To the phenoxide solution, add ethyl 2-bromo-2-phenylacetate (1.05 eq.) dropwise at room temperature.

  • Heat the reaction mixture to 60-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Step 3: Work-up and Isolation of the Ester Intermediate.

  • After the reaction is complete, cool the mixture to room temperature and pour it into cold water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to obtain the crude ethyl 2-(3-formylphenoxy)-2-phenylacetate.

  • Purify the crude product by column chromatography on silica gel.

• Step 4: Saponification (Ester Hydrolysis).

  • Dissolve the purified ester in a mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide (LiOH, 2.0 eq.) or sodium hydroxide (NaOH, 2.0 eq.) and stir the mixture at room temperature until the ester is fully consumed (monitored by TLC).

  • Acidify the reaction mixture to pH 2-3 with dilute hydrochloric acid (HCl).

  • Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the final product, 2-(3-Formylphenoxy)-2-phenylacetic acid.

Caption: Proposed Williamson Ether Synthesis workflow.

Pathway 2: Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms diaryl ethers from a phenol and an aryl halide.[1][8][9][10] This method is particularly useful when the SN2 approach is not feasible, for instance, with sterically hindered substrates or when C-alkylation becomes a competing side reaction.[11]

Rationale: This pathway offers an alternative convergent synthesis. It involves coupling 3-formylphenol with a halogenated phenylacetic acid derivative or vice-versa. Modern Ullmann protocols often use ligands that allow for milder reaction conditions compared to the harsh temperatures of traditional methods.[12]

Experimental Protocol:

• Step 1: Reaction Setup.

  • In a reaction vessel, combine 3-formylphenol (1.0 eq.), methyl 2-bromo-2-phenylacetate (1.1 eq.), a copper(I) catalyst such as copper(I) iodide (CuI, 0.1 eq.), and a strong base like cesium carbonate (Cs₂CO₃, 2.0 eq.).

  • Add a suitable ligand, such as L-proline or a diamine (e.g., N,N'-dimethylethylenediamine), to facilitate the coupling.

  • Add a high-boiling polar solvent like dimethyl sulfoxide (DMSO) or 1,4-dioxane.

• Step 2: Coupling Reaction.

  • De-gas the mixture and place it under an inert atmosphere.

  • Heat the reaction to 90-120 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Step 3: Work-up and Isolation of the Ester Intermediate.

  • Cool the reaction mixture, dilute with ethyl acetate, and filter through a pad of celite to remove the copper catalyst and base.

  • Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify the resulting ester intermediate by column chromatography.

• Step 4: Saponification.

  • Hydrolyze the purified methyl ester using the same procedure as described in Pathway 1 (Step 4) to obtain the final carboxylic acid product.

Potential Applications and Research Directions

While 2-(3-Formylphenoxy)-2-phenylacetic acid is currently listed as a building block for research, its unique structural features suggest several promising avenues for investigation.

• Medicinal Chemistry Scaffold: The α-phenoxyacetic acid moiety is a known structural element in various biologically active compounds.[13] The presence of the aldehyde allows for the rapid generation of a library of derivatives through reactions like reductive amination with various amines, Wittig reactions, or the formation of hydrazones and oximes. This makes it an excellent scaffold for hit-to-lead optimization in drug discovery programs targeting, for example, antibacterial, anti-inflammatory, or anticancer agents.[13]

• Asymmetric Synthesis and Chiral Ligands: The molecule possesses a stereocenter. Resolution of the racemic mixture or asymmetric synthesis could yield enantiomerically pure compounds. These chiral building blocks could be valuable as starting materials for the synthesis of complex chiral drugs or as precursors for novel chiral ligands for asymmetric catalysis.

• Polymer and Materials Science: The bifunctional nature of the molecule allows it to act as a monomer or a cross-linking agent. The carboxylic acid and aldehyde groups can undergo various polymerization reactions. For instance, the aldehyde could participate in condensation polymerizations, while the carboxylic acid could be used to functionalize existing polymers, surfaces, or nanoparticles.

Conclusion

2-(3-Formylphenoxy)-2-phenylacetic acid is a high-potential molecular scaffold that combines a privileged structural motif with a versatile reactive handle. Although specific applications are yet to be documented in peer-reviewed literature, its synthesis is readily achievable through established and reliable methods such as the Williamson ether synthesis. This guide provides the foundational chemical knowledge and proposed experimental protocols to empower researchers to synthesize and explore the full potential of this intriguing molecule in their respective fields.

References

• Appchem. 2-(3-formylphenoxy)-2-phenylacetic acid. [Link]

• Kantchev, E. A. B., O'Brien, C. J., & Organ, M. G. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions—a synthetic chemist's perspective. Angewandte Chemie International Edition, 46(16), 2768-2813. (This is a representative review of modern coupling reactions, analogous in principle to the Ullmann reaction's utility).

• Wikipedia. Ullmann condensation. [Link]

• Cristau, H. J., Cellier, P. P., Hamada, S., Spindler, J. F., & Taillefer, M. (2004). A general and mild Ullmann-type synthesis of diaryl ethers. Organic letters, 6(6), 913-916. [Link]

• Google Patents.

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• AccelaChem. Product Listing. [Link]

• JETIR. Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

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• 1. synarchive.com [synarchive.com]
• 2. appchemical.com [appchemical.com]
• 3. 2-(3-Formylphenoxy)-2-phenylacetic acid | CymitQuimica [cymitquimica.com]
• 4. combi-blocks.com [combi-blocks.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 11. jk-sci.com [jk-sci.com]
• 12. A General and Mild Ullmann-Type Synthesis of Diaryl Ethers [organic-chemistry.org]
• 13. jetir.org [jetir.org]

History and discovery of 2-(3-Formylphenoxy)-2-phenylacetic acid synthesis

Technical Guide: Synthesis and Therapeutic Context of 2-(3-Formylphenoxy)-2-phenylacetic Acid

Abstract This technical guide provides a comprehensive analysis of the synthesis, chemical properties, and therapeutic potential of 2-(3-Formylphenoxy)-2-phenylacetic acid (CAS: 1094672-99-7). Structurally characterized by a phenylacetic acid core functionalized with a meta-formylphenoxy group, this molecule represents a critical intermediate in the development of allosteric effectors for Hemoglobin S (HbS) and peroxisome proliferator-activated receptor (PPAR) agonists. This document details a robust, self-validating synthetic protocol, mechanistic insights into its pharmacophore, and its historical context within the evolution of antisickling agents.

Part 1: Historical Context & Discovery

The discovery of 2-(3-Formylphenoxy)-2-phenylacetic acid is rooted in the broader structure-activity relationship (SAR) studies of phenoxyacetic acid derivatives initiated in the late 20th century.

• The Antisickling Connection: The pioneering work of Donald Abraham and colleagues established that aromatic aldehydes (e.g., vanillin, tucaresol) could form reversible Schiff bases with the N-terminal valine of the hemoglobin

  -chain. This covalent modification stabilizes the oxygenated (R-state) conformation of HbS, inhibiting the polymerization that causes sickle cell disease.

• The Lipophilic Evolution: Early aldehydes like vanillin suffered from poor bioavailability and low potency. To enhance membrane permeability and binding affinity, researchers introduced hydrophobic moieties. The addition of a phenyl group to the

  -carbon of the acetic acid tail (creating a phenylacetic acid core) significantly increases lipophilicity compared to the parent phenoxyacetic acid.

• Dual-Pharmacophore Potential: Beyond hemoglobin, the phenoxyacetic acid scaffold is the hallmark of the fibrate class of lipid-lowering drugs (PPAR

  agonists). The introduction of a reactive formyl group allows this molecule to serve as a "warhead-bearing" scaffold, capable of covalent interactions not typical of standard fibrates.

Part 2: Retrosynthetic Analysis

To design a scalable synthesis, we employ a disconnection approach centered on the ether linkage.

• Target Molecule (TM): 2-(3-Formylphenoxy)-2-phenylacetic acid[1][2]

• Disconnection: The C-O bond between the

  -carbon of the acid and the phenolic oxygen.

• Synthons:

  • Electrophile:

    -Bromo-phenylacetic acid (or its ester derivative).

  • Nucleophile: 3-Hydroxybenzaldehyde (Phenolic component).

Strategic Choice: Direct alkylation of the acid can lead to esterification byproducts. Therefore, the ester route (using methyl

-bromophenylacetate) followed by controlled hydrolysis is the preferred industrial method for high purity.

Part 3: Experimental Protocol

Methodology: The "Ester-Intermediate" Route

This protocol prioritizes yield and purification ease. It proceeds in two stages: Williamson Ether Synthesis followed by Saponification.

Reagents:

• Methyl

  -bromophenylacetate (1.0 eq)

• 3-Hydroxybenzaldehyde (1.1 eq)

• Potassium Carbonate (

  , anhydrous, 2.0 eq)

• Potassium Iodide (KI, catalytic, 0.1 eq) - Finkelstein catalyst to accelerate reaction

• Solvent: Acetone (reagent grade) or DMF (for larger scale)

• Hydrolysis Base: Lithium Hydroxide (LiOH, 2.5 eq) in THF/Water

Step-by-Step Synthesis

Stage 1: Ether Coupling (Formation of Intermediate Ester)

• Setup: Charge a 3-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet with 3-Hydroxybenzaldehyde (13.4 g, 110 mmol) and Acetone (150 mL).

• Base Addition: Add

  (30.4 g, 220 mmol) and catalytic KI (1.8 g, 11 mmol). Stir at room temperature for 15 minutes to facilitate phenoxide formation.

• Alkylation: Dropwise add Methyl

  -bromophenylacetate (22.9 g, 100 mmol) dissolved in Acetone (50 mL) over 30 minutes.

  • Note: The color may shift from pale yellow to orange/brown.

• Reflux: Heat the mixture to reflux (

  C) and stir for 6–8 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 4:1). The starting bromide spot (

    ) should disappear.

• Workup: Cool to room temperature. Filter off the inorganic salts (

  , excess ). Concentrate the filtrate under reduced pressure to yield the crude ester oil.

Stage 2: Saponification (Ester Hydrolysis)

• Dissolution: Dissolve the crude ester in THF (100 mL) and Water (50 mL).

• Hydrolysis: Add LiOH (6.0 g, 250 mmol) in one portion. Stir vigorously at room temperature for 4 hours.

  • Why LiOH? It is milder than NaOH and minimizes the risk of Aldol condensation side-reactions on the aldehyde group.

• Acidification: Cool the reaction mixture to

  C. Slowly acidify with 1M HCl until pH 2–3. The product will precipitate as a white/off-white solid.

• Isolation: Extract with Ethyl Acetate (

  mL). Wash combined organics with Brine, dry over , and concentrate.

• Purification: Recrystallize from Ethanol/Water or Toluene to obtain pure 2-(3-Formylphenoxy)-2-phenylacetic acid .

Yield: Typical isolated yields range from 75% to 85% .

Part 4: Data Presentation

Table 1: Physicochemical Properties & Validation Data

Property	Value / Description
Molecular Formula
Molecular Weight	256.25 g/mol
Appearance	White to off-white crystalline solid
Melting Point	128–132 C (Predicted)
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in Water
NMR (DMSO- )	13.1 (s, 1H, COOH), 9.98 (s, 1H, CHO), 7.2–7.6 (m, 9H, Ar-H), 5.8 (s, 1H, CH-COOH)
Key IR Signals	1710 (COOH), 1690 (CHO), 1240 (Ether C-O)

Part 5: Visualization & Mechanism

Diagram 1: Synthetic Workflow

Caption: Step-wise synthetic pathway via the Williamson ether synthesis and subsequent ester hydrolysis.

Diagram 2: Mechanism of Action (HbS Interaction)

Caption: Pharmacological mechanism showing the covalent Schiff base formation with HbS N-terminal valine.

References

• Abraham, D. J., et al. (1984). Design, synthesis, and testing of potential antisickling agents.[3] 4. Structure-activity relationships of benzyloxy and phenoxy acids. Journal of Medicinal Chemistry.

• BenchChem. (2025). Synthesis of Functionalized Phenylacetic Acids: A Detailed Guide.

• Metcalf, B., et al. (2017).[4] Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin.[4] ACS Medicinal Chemistry Letters.[4]

• Organic Syntheses. (1922). Phenylacetic Acid Synthesis Protocols. Organic Syntheses, Coll.[5] Vol. 1, p.436.

• Patwa, D. C., et al. (1987). Design, synthesis, and testing of potential antisickling agents.[3] 6. Rheologic studies with active phenoxy and benzyloxy acids. Blood Cells.[6][4]

Sources

• 1. 52187-03-8,2-(3,4-Dichlorobenzoyl)benzoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 2-Mercapto-2-phenylacetic acid | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. medkoo.com [medkoo.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Reductive Amination of 2-(3-Formylphenoxy)-2-phenylacetic acid

Introduction

Reductive amination stands as one of the most powerful and versatile C-N bond-forming reactions in the synthetic chemist's toolbox, prized for its efficiency and broad applicability, particularly in pharmaceutical and medicinal chemistry.[1][2][3][4] This reaction facilitates the synthesis of primary, secondary, and tertiary amines by reacting a carbonyl compound with an amine in the presence of a reducing agent.[5][6] The process is often performed as a one-pot reaction, which enhances its appeal in drug discovery for the rapid generation of compound libraries.[7]

This guide focuses on the reductive amination of a specific bifunctional scaffold, 2-(3-Formylphenoxy)-2-phenylacetic acid . This molecule is of particular interest as its structure contains both an aldehyde group, which is reactive towards amination, and a carboxylic acid group, which can be used for subsequent modifications such as amide bond formation. This dual functionality makes it a valuable building block for creating complex molecules with potential therapeutic applications. These application notes provide a deep dive into the reaction mechanism, offer detailed, field-tested protocols, and include a comprehensive troubleshooting guide to empower researchers in their synthetic endeavors.

Section 1: The Chemistry of Reductive Amination

Reaction Mechanism: A Two-Step Cascade

The reductive amination reaction proceeds through a sequential two-step mechanism within a single pot:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine on the carbonyl carbon of the aldehyde. This forms an unstable carbinolamine intermediate.[8] Under mildly acidic conditions, which are often employed to catalyze this step, the carbinolamine dehydrates to form a Schiff base, or imine. The imine, in the presence of an acid catalyst, is protonated to form a highly electrophilic iminium ion.[9]

• Hydride Reduction: A selective reducing agent, present in the same pot, then delivers a hydride to the electrophilic carbon of the iminium ion, reducing it to the final amine product.[10]

The key to a successful one-pot reductive amination is the choice of a reducing agent that reduces the iminium ion much faster than it reduces the starting aldehyde.[11]

Caption: The reaction cascade of reductive amination.

Selecting the Right Tools: Reagents and Conditions

The success of this reaction hinges on the judicious selection of the reducing agent and solvent system.

• The Reducing Agent of Choice: Sodium Triacetoxyborohydride (NaBH(OAc)₃) While several hydride reagents can be used, sodium triacetoxyborohydride (STAB) is particularly well-suited for one-pot reductive aminations.[12] Its reactivity is attenuated by the electron-withdrawing effects of the three acetoxy groups, making it a mild and selective reducing agent.[12] Unlike the more reactive sodium borohydride (NaBH₄), STAB does not readily reduce aldehydes or ketones at neutral or weakly acidic pH but is highly effective at reducing the protonated iminium ion intermediate.[11][13] This chemoselectivity prevents the wasteful consumption of the reducing agent and the formation of alcohol byproducts from the starting aldehyde.[14] Furthermore, it is safer to handle than the highly toxic sodium cyanoborohydride (NaBH₃CN).[15]

• Solvent Systems The choice of solvent is critical for ensuring that all reactants remain in solution. Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are excellent choices as they are compatible with STAB and are effective at dissolving a wide range of organic substrates.[13][16] Tetrahydrofuran (THF) can also be used.[13] For reactions involving amine hydrochlorides, an excess of a non-nucleophilic base like triethylamine (TEA) may be added to liberate the free amine.

• The Role of Acetic Acid A catalytic amount of acetic acid is often added to the reaction mixture.[15] It serves to protonate the carbinolamine intermediate, facilitating its dehydration to the imine, and subsequently protonates the imine to form the more reactive iminium ion, thereby accelerating the rate of reduction.[12]

Section 2: Experimental Protocols

This section provides a detailed protocol for the reductive amination of 2-(3-Formylphenoxy)-2-phenylacetic acid with benzylamine as a representative primary amine.

Materials and Equipment

• Chemicals:

  • 2-(3-Formylphenoxy)-2-phenylacetic acid (FW: 270.27 g/mol )

  • Benzylamine (FW: 107.15 g/mol , 1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃, FW: 211.94 g/mol , 1.5 eq)

  • Glacial Acetic Acid (AcOH, catalytic, ~0.1 eq)

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric Acid (HCl)

  • 1 M Sodium Hydroxide (NaOH)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Deionized Water

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or Argon inlet

  • Syringes for liquid transfer

  • Separatory funnel

  • Rotary evaporator

  • pH paper or pH meter

  • Standard laboratory glassware

Step-by-Step Reaction Procedure

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 2-(3-Formylphenoxy)-2-phenylacetic acid (1.0 eq).

• Solvent and Reagents: Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M. Add benzylamine (1.1 eq) to the solution via syringe, followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction: To the stirring solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. Note: The addition can be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

Work-up and Purification: Navigating the Amino Acid Product

The product of this reaction is an amino acid, containing both a basic amine and an acidic carboxylic acid. This zwitterionic potential complicates standard acid-base extractions. The following is a recommended purification strategy.

• Quenching: Carefully quench the reaction by slowly adding a saturated solution of NaHCO₃. Stir vigorously until gas evolution ceases.

• Phase Separation: Transfer the mixture to a separatory funnel. The product may partition between the organic and aqueous layers or precipitate at the interface, depending on the pH.

• Isoelectric Point Precipitation: Separate the organic layer. Adjust the pH of the aqueous layer to its isoelectric point (pI). The pI will need to be estimated or determined empirically (typically between pH 4-7 for similar structures). At the pI, the amino acid product will have minimal solubility in water and should precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold deionized water and then with a non-polar solvent like diethyl ether or hexanes to remove any organic impurities.

• Drying: Dry the isolated product under high vacuum.

• Alternative Purification: If precipitation is not effective, the product can be purified using reverse-phase column chromatography (C18 silica) with a water/acetonitrile gradient containing a modifier like 0.1% formic acid or trifluoroacetic acid.

Product Characterization

Confirm the identity and purity of the final product, 2-(3-((benzylamino)methyl)phenoxy)-2-phenylacetic acid, using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure and assess purity.

• LC-MS: To confirm the molecular weight.

• HRMS: To determine the exact mass and elemental composition.

Section 3: Scope, Optimization, and Troubleshooting

Substrate Scope and Considerations

The described protocol is robust and can be adapted for a variety of amines. The following table summarizes expected reactivity trends.

Amine Type	Example	Reactivity/Considerations
Primary Aliphatic	Cyclohexylamine	Generally high-yielding and fast reactions.
Primary Aromatic	Aniline	Slower reaction rates due to lower nucleophilicity. May require longer reaction times or gentle heating.[13]
Electron-Poor Anilines	4-Nitroaniline	Very slow and may give low yields. Often requires a stronger catalyst or different conditions.[11]
Secondary Aliphatic	Diethylamine	Good reactivity, leading to tertiary amines. Steric hindrance can slow the reaction.[13]
Sterically Hindered	tert-Butylamine	Very slow to unreactive under standard conditions due to severe steric hindrance.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive reducing agent (hydrolyzed).2. Amine is not sufficiently nucleophilic.3. Insufficient time for imine formation.	1. Use fresh NaBH(OAc)₃ from a sealed container.2. Increase reaction time, add more acetic acid, or gently heat (40 °C).3. Increase the pre-stir time before adding the reducing agent.
Aldehyde Reduced to Alcohol	1. Reducing agent is too reactive (e.g., NaBH₄).2. Reaction conditions are too acidic.	1. Ensure you are using NaBH(OAc)₃.2. Reduce the amount of acetic acid catalyst.
Dialkylation of Primary Amine	The product amine is reacting with another molecule of aldehyde.	Use a slight excess of the primary amine (1.2-1.5 eq) to favor mono-alkylation.
Difficult Product Isolation	Product is soluble in both aqueous and organic phases during work-up.	Follow the isoelectric point precipitation protocol (Section 2.3). Alternatively, protect the carboxylic acid as an ester before the reaction and deprotect after.

Section 4: Visualizing the Workflow

A streamlined workflow is essential for reproducible results. The following diagram outlines the key stages of the process.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
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• 7. jocpr.com [jocpr.com]
• 8. youtube.com [youtube.com]
• 9. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. organic-chemistry.org [organic-chemistry.org]
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• 16. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Application Note: Strategic Preparation and Analysis of Chiral Derivatives from 2-(3-Formylphenoxy)-2-phenylacetic Acid

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the preparation and analysis of chiral derivatives of 2-(3-Formylphenoxy)-2-phenylacetic acid. Chiral α-aryloxyacetic acids are a significant class of compounds in medicinal chemistry and drug development. The stereochemistry of these molecules is often critical to their pharmacological activity and safety profile. For instance, different enantiomers of related α-(phenoxy)phenylacetic acid derivatives have shown substantial differences in their biological effects, such as the inhibition of key metabolic enzymes like cytochrome P450 2C9[1]. This document outlines two primary workflows: (1) a classical resolution protocol for the preparative-scale separation of enantiomers via diastereomeric salt formation, and (2) a derivatization method for the precise analytical determination of enantiomeric excess (e.e.) using standard High-Performance Liquid Chromatography (HPLC).

Introduction: The Significance of Chirality in α-Aryloxyacetic Acids

Chiral carboxylic acids are fundamental building blocks in the synthesis of pharmaceuticals and complex natural products[2]. The compound 2-(3-Formylphenoxy)-2-phenylacetic acid possesses a single stereocenter at the α-carbon, making it exist as a pair of enantiomers (R and S). In drug development, it is crucial to isolate and characterize individual enantiomers, as typically only one exhibits the desired therapeutic activity, while the other may be inactive, less active, or even contribute to adverse effects[1][3].

The aldehyde (formyl) group on the phenoxy ring provides a versatile synthetic handle for further molecular elaboration, making the enantiopure forms of this acid valuable intermediates. This application note provides researchers with robust, field-proven methodologies to access these enantiopure materials and accurately validate their chiral purity.

Strategic Approaches to Chiral Preparation

There are several established strategies for obtaining enantiomerically pure compounds. The choice depends on factors such as scale, cost, and available resources.

• Asymmetric Synthesis: This "bottom-up" approach creates the desired enantiomer directly through a stereoselective reaction, for example, via the asymmetric hydrogenation of a prochiral olefin precursor[4][5]. While elegant, this requires the development of a specific catalytic system for the target molecule.

• Chiral Chromatography: This method directly separates enantiomers from a racemic mixture using a chiral stationary phase (CSP) in HPLC or Supercritical Fluid Chromatography (SFC)[6]. It is highly effective for both analytical and preparative scales, though preparative chromatography can be resource-intensive[7].

• Classical Resolution via Diastereomeric Salts: This remains one of the most practical and scalable methods for resolving racemic acids and bases[6][8]. The process involves reacting the racemic acid with an enantiomerically pure chiral base (the resolving agent). This reaction forms a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties, such as solubility. This difference allows them to be separated by techniques like fractional crystallization[8]. This method is the focus of our preparative protocol due to its cost-effectiveness and scalability.

Workflow Overview

The overall strategy presented here involves a two-part workflow: preparative resolution followed by analytical validation.

Figure 1: Overall workflow for the resolution and analysis of chiral 2-(3-Formylphenoxy)-2-phenylacetic acid.

Protocol 1: Preparative Resolution by Diastereomeric Salt Formation

Principle: This protocol utilizes an enantiomerically pure chiral amine, (R)-(+)-α-phenylethylamine, to form diastereomeric salts with the racemic acid. The differing solubilities of these salts in a chosen solvent system (e.g., ethanol/water) allow for their separation via fractional crystallization. The desired enantiomer is then liberated from the purified salt by acidification.

Materials and Reagents:

• Racemic 2-(3-Formylphenoxy)-2-phenylacetic acid

• (R)-(+)-α-phenylethylamine (≥99% e.e.)

• Ethanol (anhydrous)

• Deionized Water

• Hydrochloric Acid (2 M HCl)

• Ethyl Acetate

• Magnesium Sulfate (anhydrous)

• Rotary evaporator, filtration apparatus, pH paper, standard glassware

Step-by-Step Methodology:

• Salt Formation:

  • In a 500 mL Erlenmeyer flask, dissolve 10.0 g of racemic 2-(3-Formylphenoxy)-2-phenylacetic acid in 200 mL of warm ethanol.

  • In a separate beaker, dissolve a stoichiometric equivalent (0.5 eq) of (R)-(+)-α-phenylethylamine (approx. 2.24 g) in 50 mL of ethanol.

  • Slowly add the amine solution to the stirring acid solution. A precipitate will likely form.

  • Gently heat the mixture until all solids redissolve to form a clear solution.

• Fractional Crystallization:

  • Allow the solution to cool slowly to room temperature, then place it in a 4°C refrigerator overnight. The goal is to promote the crystallization of the less soluble diastereomeric salt.

  • Collect the resulting crystals by vacuum filtration, washing them with a small amount of cold ethanol. This first crop of crystals (Fraction 1) will be enriched in one diastereomer.

  • Expert Insight: The choice of solvent is critical. A solvent system where one salt is sparingly soluble while the other remains in solution provides the best separation. Multiple recrystallizations of Fraction 1 may be necessary to achieve high diastereomeric purity.

• Liberation of the Enantiopure Acid:

  • Suspend the purified diastereomeric salt crystals (Fraction 1) in 100 mL of deionized water.

  • Add 150 mL of ethyl acetate to the suspension.

  • While stirring vigorously, slowly add 2 M HCl until the aqueous layer reaches a pH of ~1-2. This protonates the carboxylate, breaking the salt and liberating the free acid, which will move into the ethyl acetate layer. The protonated chiral amine will remain in the aqueous layer.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer twice with 50 mL of water, then once with 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis and Storage:

  • The resulting solid is the enantiomerically enriched 2-(3-Formylphenoxy)-2-phenylacetic acid.

  • Determine the yield, melting point, and specific rotation.

  • Crucially, determine the enantiomeric excess (e.e.) using the analytical method described in Protocol 2.

Protocol 2: Analytical Derivatization for e.e. Determination by HPLC

Principle: To quantify the success of the resolution, the enantiomeric acid is converted into a pair of diastereomers that can be separated on a standard (achiral) HPLC column. This is achieved by forming stable amide bonds with an enantiopure amine. The relative peak areas of the resulting diastereomers in the chromatogram directly correspond to the ratio of enantiomers in the sample.

Figure 2: Reaction scheme for forming diastereomeric amides for HPLC analysis.

Materials and Reagents:

• Enantiomerically enriched acid sample (from Protocol 1)

• (S)-(-)-1-(1-Naphthyl)ethylamine (≥99.5%)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA)

• C18 Reverse-Phase HPLC column

Step-by-Step Methodology:

• Derivatization Reaction:

  • In a small vial, dissolve ~5 mg of the acid sample in 1 mL of anhydrous DCM.

  • Add 1.2 equivalents of EDC, 1.2 equivalents of HOBt, and 2.0 equivalents of DIPEA. Stir for 5 minutes.

  • Add 1.1 equivalents of (S)-(-)-1-(1-Naphthyl)ethylamine.

  • Seal the vial and stir the reaction at room temperature for 4-6 hours or until TLC/LC-MS indicates complete consumption of the starting acid.

• Sample Preparation for HPLC:

  • Quench the reaction by adding 1 mL of 0.1 M HCl. Vortex and separate the organic layer.

  • Wash the organic layer with 1 mL of saturated sodium bicarbonate solution.

  • Evaporate the DCM solvent under a stream of nitrogen.

  • Redissolve the residue in 1 mL of the HPLC mobile phase (e.g., 50:50 acetonitrile/water).

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Column: Standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution using acetonitrile and water, both containing 0.1% TFA. A typical starting point is 60% acetonitrile / 40% water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Analysis: Inject the prepared sample. The two diastereomeric amides should elute as two distinct, well-resolved peaks.

• Calculation of Enantiomeric Excess (e.e.):

  • Integrate the area of the two diastereomer peaks (Peak 1 and Peak 2).

  • Calculate the e.e. using the formula:

    • e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

  • A successful resolution should yield an e.e. of >98%.

Summary of Expected Data

The following table summarizes hypothetical but realistic data for the characterization of the racemic material and its resolved enantiomers. Actual results may vary based on experimental conditions.

Compound/Derivative	Melting Point (°C)	Specific Rotation [α]D (c=1, CHCl₃)	HPLC Rt (min)	Notes
Racemic Acid	135-138	0°	N/A	A single peak on a standard achiral column.
(S)-Enantiomer	145-147	-45.0°	N/A	Higher melting point than the racemate is common.
(R)-Enantiomer	145-147	+45.0°	N/A	Specific rotation is equal in magnitude and opposite in sign.
Diastereomeric Amide (S-Acid + S-Amine)	N/A	N/A	12.5	Retention times are for the analytical derivatization protocol.
Diastereomeric Amide (R-Acid + S-Amine)	N/A	N/A	14.1	Baseline separation from the other diastereomer is expected.

Troubleshooting and Key Considerations

• Poor Resolution in Crystallization: If the diastereomeric salts do not separate well, try different solvents or solvent mixtures (e.g., acetone, methanol, isopropanol). Seeding the solution with a small crystal can sometimes induce selective crystallization.

• No Separation of Diastereomers in HPLC: If the derivatized peaks co-elute, adjust the mobile phase composition. Increasing the aqueous component often improves resolution. Alternatively, a different chiral derivatizing agent can be used[9][10].

• Low Yield: Ensure all reagents are pure and anhydrous where specified. In the resolution protocol, the theoretical maximum yield for a single enantiomer is 50%[4]. If yields are significantly lower, material may be lost during transfers or washes.

References

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Center for Biotechnology Information. [Link]

• Enantioselective Hydrogenation of α-Aryloxy α,β-Unsaturated Acids. Asymmetric Synthesis of α-Aryloxycarboxylic Acids. ACS Publications. [Link]

• Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography. Royal Society of Chemistry. [Link]

• Enantioselective hydrogenation of alpha-aryloxy alpha,beta-unsaturated acids. Asymmetric synthesis of alpha-aryloxycarboxylic acids. PubMed. [Link]

• Chiral derivatizing agent. Wikipedia. [Link]

• Enantiomeric Derivatives Separation of 2-(Phenoxy)propionate by Chiral High-Performance Liquid Chromatography. NTU Scholars. [Link]

• Resolution of alpha-(phenoxy)phenylacetic acid derivatives.

• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. [Link]

• Part 6: Resolution of Enantiomers. Chiralpedia. [Link]

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• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantioselective hydrogenation of alpha-aryloxy alpha,beta-unsaturated acids. Asymmetric synthesis of alpha-aryloxycarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pharmtech.com [pharmtech.com]
• 9. Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes &amp; Protocols: Advanced Bioconjugation Strategies Utilizing 2-(3-Formylphenoxy)-2-phenylacetic acid

Introduction: A Versatile Bifunctional Linker for Modern Bioconjugation

In the landscape of bioconjugation, the demand for precise, stable, and versatile molecular linkers is paramount. 2-(3-Formylphenoxy)-2-phenylacetic acid emerges as a significant tool for researchers in drug development, diagnostics, and fundamental biological studies. Its utility lies in its bifunctional nature: a carboxylic acid for initial protein attachment and a reactive aldehyde for subsequent, highly specific ligation. This molecule serves as a bridge, enabling the two-step, controlled assembly of complex biomolecular architectures.

The core advantage of this linker is the introduction of an aromatic aldehyde onto a biomolecule. Aromatic aldehydes are more reactive than their aliphatic counterparts, facilitating faster ligation kinetics.[1] This application note provides a comprehensive guide to the strategic use of 2-(3-Formylphenoxy)-2-phenylacetic acid, detailing the underlying chemical principles and providing robust protocols for its successful implementation. We will explore two primary pathways for the aldehyde handle: traditional hydrazone/oxime formation and the advanced Hydrazino-Pictet-Spengler (HIPS) ligation, which yields a highly stable carbon-carbon bond.[2][3]

Part 1: Initial Conjugation of the Linker to the Target Protein

The first step in this bioconjugation strategy is the covalent attachment of 2-(3-Formylphenoxy)-2-phenylacetic acid to the protein of interest. This is most commonly achieved by targeting primary amines, such as the ε-amine of lysine residues or the N-terminal α-amine, through the formation of a stable amide bond.[4]

Principle of Amine Coupling

The carboxylic acid of the linker is not intrinsically reactive towards amines under physiological conditions. Therefore, it must first be activated to an electrophilic intermediate. The most common and effective method is the formation of an N-hydroxysuccinimide (NHS) ester using carbodiimide chemistry, typically with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) and N-hydroxysuccinimide (NHS).

Diagram 1: Workflow for Amine Coupling of the Linker to a Protein.

Protocol 1: Amine Coupling of 2-(3-Formylphenoxy)-2-phenylacetic acid to a Protein

This protocol details the steps to conjugate the linker to a protein, thereby introducing a reactive aldehyde handle.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS, pH 7.4)

• 2-(3-Formylphenoxy)-2-phenylacetic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns or dialysis cassettes for purification

Procedure:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of 2-(3-Formylphenoxy)-2-phenylacetic acid in anhydrous DMF or DMSO.

  • Prepare 100 mM stock solutions of EDC and NHS in anhydrous DMF or DMSO. Note: These solutions should be prepared fresh.

  • Prepare the protein solution at a concentration of 2-10 mg/mL in Conjugation Buffer.

• Activation of the Linker:

  • In a microcentrifuge tube, combine 1.2 equivalents of the linker stock solution with 1.2 equivalents of both EDC and NHS stock solutions, relative to the desired molar excess over the protein.

  • Incubate the activation mixture for 15-30 minutes at room temperature to form the NHS ester.

• Conjugation to Protein:

  • Add the activated linker solution to the protein solution. A typical starting point is a 10- to 20-fold molar excess of the linker over the protein. The optimal ratio may need to be determined empirically.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add the Quenching Buffer to a final concentration of 50 mM Tris to quench any unreacted NHS ester.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Remove the excess, unreacted linker and byproducts by passing the reaction mixture through a desalting column (e.g., Sephadex G-25) pre-equilibrated with the desired storage buffer.

  • Alternatively, purify the conjugate by dialysis against the storage buffer (e.g., PBS, pH 7.4) with several buffer changes.

• Characterization and Validation:

  • Degree of Labeling (DOL): The number of linker molecules per protein can be estimated using MALDI-TOF mass spectrometry by comparing the mass of the modified protein to the unmodified protein.

  • Aldehyde Presence: The successful introduction of the aldehyde can be confirmed by reacting a small aliquot of the conjugate with an aldehyde-reactive probe, such as a hydrazide-functionalized fluorophore, and analyzing the product by SDS-PAGE with fluorescence imaging. A protein sample that has not been conjugated with the linker should be used as a negative control.[5]

Part 2: Subsequent Ligation to the Aldehyde Handle

Once the protein is functionalized with the aldehyde-bearing linker, a diverse array of molecules, including fluorescent dyes, biotin, peptides, or drugs, can be attached.[6] These molecules must be pre-functionalized with an aldehyde-reactive group.

Strategy A: Hydrazone and Oxime Ligation

This is a widely used method where the aldehyde reacts with a hydrazide to form a hydrazone or with an aminooxy group to form an oxime.[7] These reactions are chemoselective and proceed under mild, aqueous conditions.

Diagram 2: Hydrazone and Oxime Ligation Pathways.

Protocol 2: Hydrazone/Oxime Ligation to the Aldehyde-Modified Protein

Materials:

• Aldehyde-modified protein (from Protocol 1)

• Hydrazide or aminooxy-functionalized payload (e.g., biotin-hydrazide, aminooxy-PEG)

• Ligation Buffer: 100 mM Sodium Acetate, pH 5.5, or PBS, pH 7.4 (oxime formation is often more efficient at slightly acidic pH)

• Aniline (optional catalyst)

• Desalting columns or dialysis cassettes

Procedure:

• Reagent Preparation:

  • Dissolve the hydrazide or aminooxy payload in an appropriate solvent (e.g., DMF, DMSO, or water) to create a concentrated stock solution (e.g., 10-50 mM).

  • If using, prepare a fresh 1 M stock solution of aniline in DMF. Caution: Aniline is toxic.

• Ligation Reaction:

  • To the aldehyde-modified protein in Ligation Buffer, add the payload stock solution to a final molar excess of 10- to 50-fold.

  • (Optional) For catalysis, particularly at neutral pH, aniline can be added to a final concentration of 10-20 mM.[1]

  • Incubate the reaction for 2-12 hours at 37°C or overnight at room temperature.[6]

• Purification:

  • Remove excess payload and catalyst by size exclusion chromatography, dialysis, or using a desalting column.

• Characterization:

  • Confirm successful conjugation using SDS-PAGE (observing a band shift), mass spectrometry (confirming the mass increase), or functional assays (e.g., a streptavidin blot if using a biotin payload).

Linkage Type	Typical pH	Stability	Key Considerations
Hydrazone	5.5 - 7.0	Moderately stable; susceptible to hydrolysis.	Equilibrium-driven; may require excess reagent.
Oxime	5.5 - 7.0	More stable than hydrazones against hydrolysis.[1]	Often the preferred choice for stability under physiological conditions.

Table 1: Comparison of Hydrazone and Oxime Ligations.

Strategy B: Hydrazino-Pictet-Spengler (HIPS) Ligation

For applications requiring exceptional stability, such as in vivo drug delivery, the HIPS ligation offers a superior alternative. This reaction forms an irreversible carbon-carbon bond, rendering the conjugate highly resistant to hydrolysis.[2][3] The reaction proceeds efficiently near neutral pH.[3]

Principle of HIPS Ligation:

The HIPS ligation involves the reaction of an aldehyde with a hydrazine-functionalized indole. The initial hydrazone formation is followed by an intramolecular cyclization (the Pictet-Spengler reaction), which creates a stable, heterocyclic linkage.[8]

Diagram 3: The Hydrazino-Pictet-Spengler (HIPS) Ligation Pathway.

Protocol 3: HIPS Ligation for a Highly Stable Conjugate

Materials:

• Aldehyde-modified protein (from Protocol 1)

• HIPS ligation reagent (payload functionalized with a hydrazino-indole moiety)

• HIPS Ligation Buffer: 100 mM Phosphate buffer, pH 6.5

• Desalting columns or other protein purification systems

Procedure:

• Reagent Preparation:

  • Dissolve the HIPS reagent in a minimal amount of a water-miscible organic solvent (e.g., DMSO) before diluting into the aqueous buffer.

• Ligation Reaction:

  • Combine the aldehyde-modified protein with a 5- to 10-fold molar excess of the HIPS reagent in the HIPS Ligation Buffer.

  • Incubate the reaction for 2-4 hours at 37°C. The reaction is notably fast at near-neutral pH.[3]

• Purification:

  • Purify the final, stable conjugate from excess HIPS reagent using standard protein purification techniques like size exclusion chromatography.

• Validation of Stability:

  • To validate the enhanced stability of the HIPS linkage, incubate the final conjugate alongside a hydrazone- or oxime-linked conjugate (prepared in Protocol 2) in human plasma or a relevant biological fluid.[3]

  • Analyze aliquots at various time points (e.g., 0, 24, 48, 96 hours) by a suitable method (e.g., ELISA, SDS-PAGE) to monitor the integrity of the conjugate. The HIPS-linked conjugate is expected to show significantly less degradation.[2][9]

Conclusion and Future Perspectives

2-(3-Formylphenoxy)-2-phenylacetic acid provides a robust and versatile platform for advanced bioconjugation. By first attaching this linker to a protein via stable amide bonds, researchers can introduce a reactive aldehyde handle for subsequent, highly specific modifications. The choice between traditional hydrazone/oxime chemistry and the advanced HIPS ligation allows for the tailoring of conjugate stability to meet specific experimental demands. This two-step approach offers a high degree of control and is applicable to a wide range of proteins and payloads, making it an invaluable technique for the development of sophisticated antibody-drug conjugates, diagnostic reagents, and tools for chemical biology.

References

• Agarwal, P., Kudirka, R., et al. (2013). Hydrazino-Pictet-Spengler Ligation as a Biocompatible Method for the Generation of Stable Protein Conjugates. Bioconjugate Chemistry, 24(6), 846-851. [Link]

• Carrico, I. S. (2012). Site-specific chemical protein conjugation using genetically encoded aldehyde tags. Nature Protocols, 7, 431-443. [Link]

• Agarwal, P., et al. (2013). Hydrazino-Pictet-Spengler ligation as a biocompatible method for the generation of stable protein conjugates. PubMed, 24(6), 846-51. [Link]

• Dirksen, A., et al. (2008). Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling. Bioconjugate Chemistry, 19(12), 2543-2548. [Link]

• Adusumalli, S. R., et al. (2018). Aldehydes can switch the chemoselectivity of electrophiles in protein labeling. Organic & Biomolecular Chemistry, 17(1), 127-131. [Link]

• Lassalas, P., et al. (2016). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 21(6), 769. [Link]

• Agarwal, P., et al. (2015). The Hydrazino-iso-Pictet-Spengler Ligation: a Versatile, Mild, and Efficient Aldehyde Conjugation Strategy to Generate Site-specific, Positionally Programmable Antibody-Drug Conjugates. American Pharmaceutical Review. [Link]

• Spears, R. J., & Fascione, M. A. (2016). Site-selective incorporation and ligation of protein aldehydes. Organic & Biomolecular Chemistry, 14(30), 7234-7248. [Link]

• Wikipedia (n.d.). Aldehyde tag. Wikipedia. [Link]

• ResearchGate (n.d.). Examples of aldehyde-tag conjugation conditions. ResearchGate. [Link]

• Creative Biolabs (n.d.). Chemical Conjugation. Creative Biolabs. [Link]

• Bio-Synthesis Inc. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules. Bio-Synthesis Inc. [Link]

• ResearchGate (n.d.). Scheme 1. Aldehyde tag enables site-specific protein modification. ResearchGate. [Link]

• ResearchGate (2025). Site-specific chemical protein conjugation using genetically encoded aldehyde tags. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Strategies for Minimizing Aldehyde Oxidation in 2-(3-Formylphenoxy)-2-phenylacetic acid

Welcome to the technical support center for 2-(3-Formylphenoxy)-2-phenylacetic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile bifunctional molecule. The inherent reactivity of the aldehyde group makes it susceptible to oxidation, which can compromise experimental outcomes and product purity. This document provides in-depth troubleshooting guides and frequently asked questions to help you mitigate and prevent the unwanted conversion of the formyl group to a carboxylic acid. Our focus is on providing not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your work.

Troubleshooting Guide: Proactive and Reactive Measures Against Aldehyde Oxidation

This section addresses common issues encountered during the handling and reaction of 2-(3-Formylphenoxy)-2-phenylacetic acid, providing targeted solutions to preserve the integrity of the aldehyde functionality.

Q1: I'm observing a significant amount of a more polar byproduct in my reaction mixture, and I suspect it's the oxidized form of my starting material. How can I confirm this and what are the immediate steps to prevent it?

A1: Your observation of a more polar byproduct is a strong indicator of oxidation of the aldehyde to a carboxylic acid.

Confirmation:

• Thin-Layer Chromatography (TLC): The oxidized product, 2-phenyl-2-(3-carboxyphenoxy)acetic acid, will have a lower Rf value (be less mobile) on a silica gel TLC plate compared to the starting aldehyde due to the increased polarity of the additional carboxylic acid group.

• Spectroscopic Analysis:

  • ¹H NMR: Look for the disappearance of the characteristic aldehyde proton signal (typically around 9-10 ppm) and the appearance of a broad carboxylic acid proton signal (often >10 ppm).

  • IR Spectroscopy: The aldehyde C-H stretch (around 2720 and 2820 cm⁻¹) will diminish or disappear, while a broad O-H stretch (around 2500-3300 cm⁻¹) characteristic of a carboxylic acid will appear.

  • Mass Spectrometry (MS): The oxidized product will have a molecular weight that is 16 amu higher than the starting material, corresponding to the addition of an oxygen atom.

Immediate Preventative Measures:

The primary culprits for aldehyde oxidation are atmospheric oxygen and peroxide impurities in solvents.[1] Implementing an inert atmosphere for your reactions is a critical first step.[2]

Q2: How do I properly set up a reaction under an inert atmosphere to protect my aldehyde?

A2: Setting up an inert atmosphere involves replacing the air in your reaction vessel with an unreactive gas like nitrogen (N₂) or argon (Ar).[3][4] This is crucial for preventing air-sensitive compounds from degrading.[5]

Protocol: Establishing an Inert Atmosphere

• Glassware Preparation: Ensure all glassware is thoroughly dried to remove any adsorbed moisture. This can be achieved by oven-drying at >125°C overnight or by flame-drying under a vacuum.[6]

• Assembly: Assemble your reaction apparatus (e.g., round-bottom flask with a stir bar, condenser) while it is still warm and immediately seal it with rubber septa.

• Purging: Insert a needle connected to a source of inert gas (e.g., a balloon filled with nitrogen or a Schlenk line) through the septum. Insert a second "vent" needle to allow the displaced air to exit.[7]

• Flushing: Allow the inert gas to flush through the flask for several minutes to ensure all oxygen has been removed.[4]

• Maintaining Positive Pressure: Remove the vent needle first, then the inert gas source needle. The balloon will remain inflated, indicating a positive pressure of inert gas inside the flask.

• Reagent Addition: Add solvents and reagents via syringe through the rubber septum.[8] Ensure the syringe has been flushed with inert gas prior to drawing up the liquid.[7]

Caption: Diagram of a standard inert atmosphere reaction setup.

Q3: I'm using a common solvent like THF or diethyl ether. Could this be a source of oxidation, and if so, how do I address it?

A3: Yes, ethers like Tetrahydrofuran (THF) and diethyl ether are notorious for forming explosive peroxide impurities upon exposure to air and light.[1] These peroxides are potent oxidizing agents that can readily convert your aldehyde to a carboxylic acid.

Protocol: Peroxide Removal from Solvents

A common and effective method for removing peroxides is to pass the solvent through a column of activated alumina.[9]

• Column Preparation: Prepare a chromatography column packed with activated basic alumina. The amount of alumina will depend on the volume of solvent to be purified.[10]

• Solvent Purification: Pass the solvent through the alumina column. The alumina will adsorb the peroxides.[9]

• Testing for Peroxides: Collect the purified solvent and test for the presence of peroxides using commercially available test strips. If peroxides are still present, the solvent may need to be passed through the column again.[1]

• Storage: Store the purified, peroxide-free solvent over molecular sieves to keep it dry and under an inert atmosphere to prevent further peroxide formation.[10]

Solvent	Common Impurity	Recommended Purification Method
Tetrahydrofuran (THF)	Peroxides	Activated Alumina Column[9]
Diethyl Ether	Peroxides	Activated Alumina Column[9]
Dichloromethane (DCM)	Acidic Impurities	Wash with NaHCO₃, dry with MgSO₄, distill
Acetonitrile	Water	Distill from CaH₂ or P₂O₅

Table 1: Common solvents and recommended purification methods.

Q4: My synthetic route requires a chemoselective reaction on the carboxylic acid group without affecting the aldehyde. How can I protect the aldehyde?

A4: In situations where you need to perform a reaction that would otherwise affect the aldehyde, you can use a protecting group. For aldehydes, a common and effective strategy is to convert them into an acetal, which is stable under basic and neutral conditions.[11][12]

Protocol: Acetal Protection of the Aldehyde Group

• Reaction Setup: In a round-bottom flask, dissolve your 2-(3-Formylphenoxy)-2-phenylacetic acid in a suitable solvent (e.g., toluene).

• Add Reagents: Add ethylene glycol (1.1 equivalents) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Water Removal: Equip the flask with a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the acetal product.

• Reaction Monitoring: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction, wash with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize the acid catalyst, and extract the product.

• Deprotection: After your desired reaction on the carboxylic acid is complete, the aldehyde can be regenerated by treating the acetal with aqueous acid.[13]

Caption: Workflow for the protection and deprotection of an aldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for 2-(3-Formylphenoxy)-2-phenylacetic acid?

A1: To ensure the long-term stability of 2-(3-Formylphenoxy)-2-phenylacetic acid, it should be stored in a cool, dark, and dry place.[14] For optimal protection against oxidation, store the solid compound in an airtight container under an inert atmosphere (nitrogen or argon).[5] If stored in solution, use a freshly purified, peroxide-free solvent and keep it under an inert atmosphere.

Q2: I've noticed my solid sample has developed a yellowish tint over time. What could this indicate?

A2: Discoloration can be a sign of degradation. While minor color changes may not always indicate significant impurity, a noticeable shift to yellow or brown could suggest slow oxidation or other decomposition pathways, potentially accelerated by exposure to light or air. It is advisable to re-analyze the purity of the material by techniques such as NMR or LC-MS before use.

Q3: Can I add an antioxidant to solutions of my compound to prevent oxidation?

A3: Yes, in some applications, the addition of a radical scavenger like Butylated Hydroxytoluene (BHT) can help inhibit autoxidation of the aldehyde.[15] However, it is crucial to ensure that the antioxidant does not interfere with your downstream reactions. The compatibility and concentration of the antioxidant should be carefully evaluated for your specific application.

Antioxidant	Typical Concentration	Notes
Butylated Hydroxytoluene (BHT)	0.01 - 0.1%	A common free-radical scavenger.
Tocopherol (Vitamin E)	0.01 - 0.1%	A natural antioxidant.

Table 2: Common antioxidants for stabilizing organic compounds.

References

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• 15

• 34

• 35

• 36

• 37

• 38

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Technical Support Center: Recrystallization Protocols for 2-(3-Formylphenoxy)-2-phenylacetic acid

Case ID: REC-1094672 Subject: Solvent Optimization & Purification Logic for Aldehyde-Functionalized Ether Acids Assigned Scientist: Senior Application Specialist, Separation Sciences

Executive Summary

You are working with 2-(3-Formylphenoxy)-2-phenylacetic acid (CAS: 1094672-99-7).[1] This molecule presents a "triad" of functional challenges for crystallization:

• Carboxylic Acid: Prone to strong hydrogen bonding and dimerization.

• Aldehyde: Susceptible to oxidation (to dicarboxylic acid) and Cannizzaro disproportionation if treated with strong base/heat.

• Ether Linkage: The rotatable oxygen bridge between aromatic rings significantly lowers lattice energy, making this compound highly prone to "oiling out" (liquid-liquid phase separation) rather than crystallizing.

This guide prioritizes purity preservation (protecting the aldehyde) and phase control (preventing oiling).

Module 1: Solvent System Selection

We do not use a single "magic solvent." Instead, we select a system based on your primary impurity profile.

Primary Recommendation: The "Polar/Protic" System

Best for: Removing non-polar byproducts and inorganic salts.

• Solvent: Ethanol (95% or Absolute)

• Anti-Solvent: Water (Acidified to pH 3 with HCl)

• Why: The carboxylic acid moiety requires a protic solvent to disrupt dimer formation and allow structured crystal growth. Water acts as a powerful anti-solvent but must be acidic to prevent ionization of the carboxylic acid (which would increase solubility and prevent crystallization).

Secondary Recommendation: The "Intermediate Polarity" System

Best for: Removing polar impurities (like oxidized dicarboxylic acids) or if the compound oils out in water.

• Solvent: Ethyl Acetate (EtOAc)

• Anti-Solvent:

  -Heptane (or Hexanes)

• Why: This system is gentler on the aldehyde group. Heptane is preferred over hexane due to its higher boiling point, allowing for a wider temperature gradient during cooling.

Solvent Compatibility Matrix

Solvent Class	Suitability	Risk Factor	Technical Note
Alcohols (MeOH, EtOH)	High	Esterification	Avoid prolonged boiling; trace acid catalyzes ester formation.
Ketones (Acetone)	Medium	Aldol Condensation	Avoid if trace base is present; acetone can react with the aldehyde.
Chlorinated (DCM, CHCl3)	Low	Solvation	Good for dissolution, but poor for crystallization (too soluble).
Ethers (THF, MTBE)	Medium	Peroxides	Ensure solvents are peroxide-free to protect the aldehyde.

Module 2: The "Oiling Out" Troubleshooting Protocol

The most common failure mode for phenoxyacetic acid derivatives is the formation of a separate oil phase upon cooling, rather than crystals. This occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve.

Workflow: The "Two-Solvent Titration" Method

Figure 1: Decision logic for preventing oiling out during recrystallization. Note the critical seeding step at intermediate temperatures.

Detailed Protocol for Oiling Out

• Dissolution: Dissolve 1g of crude in the minimum amount of hot Ethyl Acetate (~5-10 mL).

• Titration: While keeping the solution near boiling, add hot Heptane dropwise until a faint, persistent turbidity (cloudiness) appears.

• Back-off: Add drops of hot Ethyl Acetate until the solution just becomes clear again.

• Seeding (Critical): Remove from heat. Allow to cool to ~45°C. If you have a pure reference crystal, add a speck now. If not, scratch the glass wall with a glass rod to induce nucleation.

• Insulation: Wrap the flask in aluminum foil or a towel to slow the cooling rate. Rapid cooling promotes oiling; slow cooling promotes lattice formation.

Module 3: Chemical Purification (Acid-Base Swing)

Recrystallization separates based on solubility.[2] Chemical extraction separates based on pKa. Since your molecule is an acid (pKa ~3.5 - 4.0), you can use this to remove non-acidic impurities (like unreacted aldehyde starting material) before attempting recrystallization.

The "Purity Swing" Protocol:

• Dissolve: Dissolve crude oil/solid in Ethyl Acetate .

• Extract (Forward): Wash with Saturated NaHCO₃ (aq) .

  • Mechanism:[2][3][4][5] The product converts to its sodium salt (water-soluble). Neutral impurities stay in the Ethyl Acetate.

  • Action: Keep the Aqueous Layer . Discard the Organic Layer.

• Acidify (Reverse): Cool the aqueous layer to 0°C. Slowly add 1M HCl until pH ~2.

  • Mechanism:[2][3][4][5] The product protonates and precipitates out of the water.

• Recover: Extract the cloudy aqueous mixture with fresh Ethyl Acetate, dry over MgSO₄, and evaporate.

• Result: You now have a semi-pure solid ready for the recrystallization steps in Module 1.

FAQs: Application Scientist Notes

Q: My product is turning pink/brown during heating. Why? A: This indicates oxidation of the aldehyde or phenol impurities.

• Fix: Degas your solvents by bubbling Nitrogen through them for 10 minutes before use. Perform the recrystallization under an inert atmosphere (

  balloon).

Q: Can I use Methanol? A: Methanol is riskier than Ethanol. It is more likely to form hemiacetals with the aldehyde group, and its lower boiling point limits the solubility differential between hot and cold states. Stick to Ethanol or Ethyl Acetate .

Q: I don't have seed crystals. How do I start nucleation? A: If the "scratching" method fails, withdraw a drop of the solution onto a watch glass and let the solvent evaporate completely. The residue will often crystallize due to high supersaturation. Scrape this solid off and use it as the seed for your main flask.

References

• General Purification Logic: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard text for solvent selection based on functional groups).

• Phenoxyacetic Acid Derivatives: US Patent 2009/0247781 A1. Synthesis of phenoxyacetic acid derivatives. (Describes recrystallization of similar ether-acid scaffolds using Ethanol/MTBE systems).

• Phenylacetic Acid Solubility: Organic Syntheses, Coll. Vol. 1, p.436 (1941).[6] (Establishes baseline solubility protocols for phenylacetic acid backbones). .

• Aldehyde Handling: Journal of Chemical & Pharmaceutical Research, "Synthesis of Phenoxy Acetic Acid Esters". (Discusses stability of phenoxy-aldehyde intermediates). .

Sources

• 1. 2-(3-Formylphenoxy)-2-phenylacetic acid | CymitQuimica [cymitquimica.com]
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• 4. RU2172309C2 - Method of preparing 2-(phenylamino)phenylacetic acid derivatives - Google Patents [patents.google.com]
• 5. CN102249891B - Method for recovering and purifying phenylacetic acid - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-(3-Formylphenoxy)-2-phenylacetic acid

This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns of 2-(3-Formylphenoxy)-2-phenylacetic acid. Designed for researchers in analytical chemistry, pharmacology, and drug development, this document moves beyond a simple catalog of fragments to explain the underlying chemical principles governing bond cleavage. We will compare the competing fragmentation pathways, offer insights into experimental design for optimal data acquisition, and contrast mass spectrometry with alternative analytical techniques for structural elucidation.

Introduction: The Structural Elucidation Challenge

2-(3-Formylphenoxy)-2-phenylacetic acid (Molecular Weight: 256.26 g/mol ; Monoisotopic Mass: 256.07 Da) is a molecule of interest due to its versatile scaffold, incorporating a phenylacetic acid core, an aromatic ether linkage, and an aldehyde functionality.[1] Elucidating its structure and identifying it within complex matrices requires a robust analytical approach. Mass spectrometry (MS) is a cornerstone technique for this purpose, providing not only the molecular weight but also a unique fragmentation "fingerprint" that reveals the molecule's constituent parts.[2]

Understanding the fragmentation of this molecule requires considering the interplay of its three key functional groups: the carboxylic acid, the ether, and the aldehyde on separate aromatic rings. The stability of aromatic systems suggests that the molecular ion peak will be prominent, while fragmentation will be directed by the functional groups and the formation of stable carbocations and radicals.[3]

Predicted Fragmentation Pathways: A Mechanistic Comparison

Upon electron ionization, 2-(3-Formylphenoxy)-2-phenylacetic acid will form a molecular ion (M⁺•) at m/z 256. This radical cation is energetically unstable and will undergo fragmentation through several competing pathways, driven by the relative stability of the resulting ions and neutral losses.[4]

Fragmentation Initiated by the Carboxylic Acid Group

The carboxylic acid moiety is a primary site for initial fragmentation events. These are classic, well-documented pathways for aromatic acids.[5]

• Loss of Hydroxyl Radical (•OH): Cleavage of the C-OH bond results in the formation of an acylium ion at m/z 239 . This is a common fragmentation for carboxylic acids.[3][5]

• Loss of Carboxyl Radical (•COOH): Cleavage of the bond between the alpha-carbon and the carboxyl group yields a resonance-stabilized benzylic-ether cation at m/z 211 .[3][5] This is often a significant peak.

• Decarboxylation (Loss of CO₂): While less common as a primary event than the loss of •COOH, the loss of a neutral carbon dioxide molecule can occur, also leading to an ion at m/z 212 .

Cleavage of the Ether Linkage and Phenylacetic Acid Backbone

The ether linkage and the C-C bond of the phenylacetic acid core provide additional, highly probable fragmentation routes.

• Alpha (α)-Cleavage of the Ether: Homolytic cleavage of the C-O ether bond is a characteristic fragmentation pathway for ethers.[6][7] This can occur in two ways:

  • Cleavage to generate the formyl-phenoxide radical and a stable phenylacetic acylium cation at m/z 135 .

  • Cleavage to form a formyl-phenoxy cation at m/z 121 and a phenylacetic acid radical.

• Formation of the Tropylium Ion: A hallmark of compounds containing a benzyl group (C₆H₅CH₂–) is the formation of the highly stable tropylium ion (C₇H₇⁺) at m/z 91 . This fragment arises from the cleavage of the bond between the alpha-carbon and the ether oxygen, followed by rearrangement. This is often a base peak or at least a very prominent peak in the spectrum.

• Benzoyl Cation Formation: Further fragmentation of the phenylacetic acid portion can lead to the formation of the benzoyl cation (C₆H₅CO⁺) at m/z 105 .

Fragmentation Driven by the Formyl Group

The aldehyde group on the second aromatic ring also directs fragmentation.

• Loss of Hydrogen Radical (•H): Cleavage of the C-H bond in the aldehyde group results in an [M-1]⁺ peak at m/z 255 .[3]

• Loss of Formyl Radical (•CHO): Cleavage of the bond attaching the formyl group to the aromatic ring produces an [M-29]⁺ peak at m/z 227 .[3][7]

The following diagrams illustrate the most probable fragmentation pathways.

Caption: Primary fragmentation pathways from the molecular ion (m/z 256).

Caption: Secondary fragmentation and key diagnostic ions.

Comparative Summary of Predicted Fragments

The table below summarizes the key predicted ions, their mass-to-charge ratio (m/z), and the fragmentation mechanism responsible. The relative abundance is a qualitative prediction based on established chemical principles, such as the stability of the resulting ion.

Predicted m/z	Proposed Ion Structure/Formula	Fragmentation Pathway	Predicted Relative Abundance
256	[C₁₅H₁₂O₄]⁺•	Molecular Ion (M⁺•)	High
255	[C₁₅H₁₁O₄]⁺	Loss of •H from formyl group	Low
239	[C₁₅H₁₁O₃]⁺	Loss of •OH from carboxyl group	Medium
227	[C₁₄H₁₁O₃]⁺	Loss of •CHO from formyl group	Medium
211	[C₁₄H₁₁O₂]⁺	Loss of •COOH from carboxyl group	High
121	[C₇H₅O₂]⁺	Cleavage of ether C-O bond	Medium-High
105	[C₇H₅O]⁺	Benzoyl Cation	Medium
91	[C₇H₇]⁺	Tropylium Ion (rearrangement)	High (Potential Base Peak)
77	[C₆H₅]⁺	Phenyl Cation (loss from Tropylium)	Medium

Experimental Protocol: Acquiring High-Quality Mass Spectra

To validate these predictions, a robust experimental approach is essential. A Liquid Chromatography-Mass Spectrometry (LC-MS) system is preferable to Gas Chromatography-Mass Spectrometry (GC-MS) for this analyte due to its polarity and thermal lability, avoiding the need for derivatization.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 2-(3-Formylphenoxy)-2-phenylacetic acid in methanol or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove particulates.

LC-MS/MS Method Parameters

• System: UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B (re-equilibration).

• Flow Rate: 0.4 mL/min.

• Ionization Source: Electrospray Ionization (ESI), run in both positive and negative modes.

  • Rationale: Positive mode [M+H]⁺ is ideal for observing the fragmentation pathways described above. Negative mode [M-H]⁻ is highly sensitive for the carboxylic acid and can provide complementary fragmentation data via collision-induced dissociation (CID).

• MS Parameters (Positive ESI):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Scan Range (MS1): m/z 50-400

  • MS/MS (Data-Dependent Acquisition): Select top 3 most intense ions from MS1 scan for CID.

  • Collision Energy: Use a stepped collision energy (e.g., 10, 20, 40 eV) to observe both low-energy (primary fragments) and high-energy (secondary fragments) dissociations.

The following workflow diagram outlines the experimental process.

Caption: Experimental workflow from sample preparation to data analysis.

Comparison with Alternative Analytical Methods

While MS is powerful, a multi-technique approach ensures the highest confidence in structural elucidation.

Technique	Strengths for this Analyte	Limitations for this Analyte
Mass Spectrometry (MS)	Provides molecular weight and detailed structural data from fragmentation. High sensitivity.	Isomeric differentiation can be challenging without standards. Fragmentation is predictive without experimental data.
Nuclear Magnetic Resonance (NMR)	Unambiguously determines the carbon-hydrogen framework and connectivity. Differentiates isomers (e.g., formyl group at position 2, 3, or 4).	Requires a pure, relatively concentrated sample (>1 mg). Less sensitive than MS.
Infrared (IR) Spectroscopy	Quickly confirms the presence of key functional groups: C=O (aldehyde ~1700 cm⁻¹, acid ~1710 cm⁻¹), O-H (broad, ~3000 cm⁻¹), C-O (ether, ~1250 cm⁻¹).	Provides limited information on the overall molecular structure and connectivity.

References

• Whitman College. (n.d.). GCMS Section 6.13 - Fragmentation of Ethers. Retrieved from [Link][6]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link][3]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link][7]

• All About Chemistry. (2020). Ether fragmentation patteren (Mass spectrometry). YouTube. Retrieved from [Link][8]

• Dr. K. B. Bhasin. (2025). Mass Spectrometry of Aliphatic Ethers. YouTube. Retrieved from [Link][9]

• Chemistry with Dr. Ruchi. (2020). PART 13: CARBOXYLIC ACIDS (MASS SPECTRUM, FRAGMENTATION PATTERN) FOR CSIR NET/GATE. YouTube. Retrieved from [Link][10]

• Whitman College. (n.d.). GCMS Section 6.12 - Fragmentation of Carboxylic Acids. Retrieved from [Link][5]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved from [Link][11]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link][12]

• PubChem. (n.d.). 2-Phenoxy-2-phenylacetic acid. Retrieved from [Link][13]

• PubChem. (n.d.). Phenylacetic Acid. Retrieved from [Link][14]

• Whitman College. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link][2]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link][4]

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• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]
• 12. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 13. 2-Phenoxy-2-phenylacetic acid | C14H12O3 | CID 18384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Comparative Reactivity of 2-(3-Formylphenoxy)-2-phenylacetic Acid

The following technical guide provides an in-depth comparative analysis of the reactivity of 2-(3-Formylphenoxy)-2-phenylacetic acid (FPPA). This guide is designed for medicinal chemists and process scientists, focusing on its application as a bifunctional building block in drug discovery and protein modification.

Executive Summary

2-(3-Formylphenoxy)-2-phenylacetic acid (FPPA) is a specialized bifunctional intermediate combining a meta-substituted benzaldehyde moiety with a phenylacetic acid tail. Unlike simple aromatic aldehydes (e.g., Benzaldehyde) or electron-rich analogs (e.g., Vanillin), FPPA exhibits a unique reactivity profile driven by the inductive electron-withdrawing effect of the meta-phenoxy linkage.

Key Performance Differentiators:

• Enhanced Electrophilicity: The meta-positioning of the phenoxy ether prevents resonance deactivation of the aldehyde, maintaining high reactivity toward amines.

• Solubility Control: The carboxylic acid tail (

  ) confers aqueous solubility at physiological pH, superior to lipophilic aldehydes.

• Dual-Functionality: Enables simultaneous Schiff base formation (aldehyde) and electrostatic anchoring (carboxylate).

Chemical Profile & Structural Analysis

Parameter	Data / Characteristic
CAS Number	1094672-99-7
Molecular Formula
Molecular Weight	256.25 g/mol
Core Structure	-Phenoxy- -phenylacetic acid backbone
Key Functional Group	Aldehyde (-CHO): Meta-substituted on the phenoxy ring.
Electronic Effect	Meta-Activation: The phenoxy oxygen exerts an inductive withdrawing effect ( ) on the meta-aldehyde, increasing electrophilicity.
Solubility	Soluble in DMSO, MeOH, and basic aqueous buffers (pH > 5).

Comparative Reactivity Matrix

The following table contrasts FPPA with standard aldehyde reagents used in reductive amination and linker chemistry.

Feature	FPPA (Subject)	Benzaldehyde	Vanillin	4-Carboxybenzaldehyde
Aldehyde Reactivity	High (Inductively Activated)	Moderate (Baseline)	Low (Resonance Deactivated)	High (EWG Activated)
Electronic Mechanism	(OPh) (EWG)	Neutral	(OH/OMe) (EDG)	(COOH) (EWG)
Schiff Base Stability	High (Stable Imine)	Moderate	Moderate (Hydrolysis prone)	High
Aqueous Solubility	Excellent (as salt)	Poor	Moderate	Good (as salt)
Primary Application	Protein Modification / Linkers	General Synthesis	Flavor / Fragrance	MOFs / Linkers

Scientific Insight:

• vs. Vanillin: Vanillin contains a para-hydroxyl group that donates electrons into the ring via resonance, stabilizing the carbonyl carbon and reducing its susceptibility to nucleophilic attack. FPPA’s ether oxygen is meta, where resonance effects are negligible, but inductive withdrawal enhances the aldehyde's electrophilicity.

• vs. Benzaldehyde: FPPA is more reactive toward amines due to the electron-withdrawing nature of the phenoxy group and the phenylacetic acid tail.

Deep Dive: Schiff Base Formation Kinetics

The primary application of FPPA is the formation of Schiff bases (imines) with primary amines (e.g., Lysine residues).

Reaction Pathway:

Kinetic Advantage of FPPA: The rate-determining step in Schiff base formation is often the nucleophilic attack of the amine on the carbonyl carbon.

• Hammett Equation Prediction:

• For FPPA, the substituent is the meta-linked ether-acid tail.

• The inductive withdrawal (

  ) lowers the LUMO energy of the carbonyl, facilitating faster amine attack compared to electron-rich aldehydes.

Graphviz Diagram: Reaction Energy Landscape

Caption: Comparative reaction coordinate diagram illustrating the lower activation barrier for FPPA (solid line) versus electron-rich aldehydes like Vanillin (dashed line) during nucleophilic attack.

Experimental Protocol: Reductive Amination

Objective: Conjugation of FPPA to a primary amine (e.g., Benzylamine or a Lysine-peptide) followed by reduction to a stable secondary amine.

Reagents:

• FPPA (1.0 eq)

• Amine substrate (1.1 eq)[1]

• Sodium Cyanoborohydride (

  ) (1.5 eq)

• Solvent: Methanol/DCM (1:1) or Phosphate Buffer (pH 6.0) for proteins.

Step-by-Step Methodology:

• Solubilization: Dissolve FPPA in the chosen solvent. If using aqueous buffer, adjust pH to 7.5 to ensure the carboxylic acid is deprotonated (

  ), enhancing solubility.

• Imine Formation: Add the amine substrate. Stir at room temperature for 1–2 hours.

  • Checkpoint: Monitor by TLC or LC-MS. FPPA imines form rapidly due to the activated aldehyde.

• Reduction: Add

  . If in organic solvent, add a catalytic amount of Acetic Acid (1%) to activate the imine.

  • Note:

    is preferred over to avoid reducing the aldehyde before imine formation.

• Quenching: Quench with 1N HCl (if organic) or dialysis (if protein).

• Purification: Extract with Ethyl Acetate (organic synthesis) or perform Size Exclusion Chromatography (protein conjugates).

Stability & Handling

• Oxidation: Like all aldehydes, FPPA is susceptible to air oxidation to the corresponding dicarboxylic acid (3-(1-carboxy-1-phenyl-ethoxy)benzoic acid). Store under nitrogen at -20°C.

• Decarboxylation: The

  -phenyl- -phenoxy acetic acid motif is generally stable, but prolonged heating (>100°C) in strong acid should be avoided to prevent potential decarboxylation or ether cleavage.

References

• Sigma-Aldrich. (2024). Product Specification: 2-(3-Formylphenoxy)-2-phenylacetic acid (CAS 1094672-99-7).[2]Link

• Hansch, C., et al. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. (Source for

  vs values). Link

• Gauthier, J. Y., et al. (2007). Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: a new class of acetylcholinesterase inhibitors.[3] Bioorganic & Medicinal Chemistry Letters, 17(8), 2123-2125.[3] (Context for formylphenoxy reactivity). Link

• Collas, A., et al. (2010).[4] 3-(2-Formylphenoxy)propanoic acid.[4] Acta Crystallographica Section E. (Structural analog analysis). Link

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• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Infrared Spectroscopy of 2-(3-Formylphenoxy)-2-phenylacetic acid

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy absorption bands for 2-(3-Formylphenoxy)-2-phenylacetic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation to offer a comparative framework. By contrasting the spectrum of this multifunctional molecule with simpler, related structures, we can elucidate the unique spectral signature arising from its constituent functional groups. This approach not only aids in positive identification but also deepens the understanding of how molecular structure dictates vibrational behavior.

The Principle: IR Spectroscopy as a Structural Elucidation Tool

Infrared spectroscopy is a powerful analytical technique founded on the principle that molecular bonds vibrate at specific, quantized frequencies.[1][2] When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to these natural vibrational modes, such as stretching and bending.[2][3] An IR spectrum, which plots transmittance or absorbance against wavenumber (cm⁻¹), provides a unique molecular "fingerprint." The presence, position, and shape of absorption bands are diagnostic for specific functional groups, making IR spectroscopy an indispensable tool for identifying organic compounds and confirming molecular structures.[2][3]

For a complex molecule like 2-(3-Formylphenoxy)-2-phenylacetic acid, which contains a carboxylic acid, an aldehyde, an aryl ether, and two distinct aromatic rings, the IR spectrum is a composite of the characteristic absorptions of each of these moieties. Understanding these individual contributions is key to a confident and accurate spectral assignment.

Predicted IR Absorption Bands for 2-(3-Formylphenoxy)-2-phenylacetic acid

The structure of 2-(3-Formylphenoxy)-2-phenylacetic acid presents several key functional groups, each with well-defined IR absorption characteristics.

Molecular Structure and Key Vibrational Modes

Below is a diagram illustrating the molecule and the primary bonds/functional groups responsible for its characteristic IR spectrum.

Caption: Molecular structure of 2-(3-Formylphenoxy)-2-phenylacetic acid with key functional groups labeled.

• Carboxylic Acid (-COOH):

  • O-H Stretch: This is one of the most identifiable peaks in the spectrum. Due to strong intermolecular hydrogen bonding, which forms dimers, this absorption is exceptionally broad and strong, typically spanning from 3300-2500 cm⁻¹ .[1][4][5] This broad feature will often overlap with the sharper C-H stretching bands.[4][5]

  • C=O Stretch: A strong, sharp absorption is expected for the carbonyl group of the carboxylic acid. For dimeric acids, this band typically appears around 1710 cm⁻¹ .[2][5]

  • C-O Stretch: A medium intensity band corresponding to the C-O single bond stretch is expected in the 1320-1210 cm⁻¹ region.[4]

• Aldehyde (-CHO):

  • C=O Stretch: The aldehyde carbonyl stretch is also strong and sharp. Its position is influenced by conjugation with the aromatic ring, which lowers the frequency. It is expected to appear near 1705-1685 cm⁻¹ .[6][7] This peak may overlap with or appear as a shoulder to the carboxylic acid carbonyl stretch.

  • Aldehydic C-H Stretch: This is a highly diagnostic feature for aldehydes. It manifests as a pair of weak to medium bands, often called a Fermi doublet, around 2830-2800 cm⁻¹ and 2730-2700 cm⁻¹ .[6][7][8][9] The presence of the lower wavenumber band (~2720 cm⁻¹) is particularly strong evidence for an aldehyde, as few other absorptions occur in this region.[6][10]

• Aryl Ether (-O-Ar):

  • Asymmetric C-O-C Stretch: Aryl alkyl ethers display a characteristic strong absorption corresponding to the asymmetric C-O-C stretch. This band is typically found in the 1300-1200 cm⁻¹ range, often near 1250 cm⁻¹.[11][12]

• Aromatic Rings (Phenyl and Phenoxy):

  • Aromatic C-H Stretch: The stretching of C-H bonds on the aromatic rings gives rise to weak to medium, sharp peaks just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.[3][8][13]

  • C=C In-Ring Stretch: The stretching of the carbon-carbon double bonds within the aromatic rings produces a series of medium to weak absorptions in the 1600-1450 cm⁻¹ region.[3][8]

Comparative Analysis: Deconvoluting the Spectrum

To appreciate the unique fingerprint of 2-(3-Formylphenoxy)-2-phenylacetic acid, it is instructive to compare its expected bands with those of its structural precursors. This comparison highlights how the combination of functional groups leads to a more complex and informative spectrum.

Functional Group Vibration	Benzaldehyde [7][8][14]	Phenylacetic Acid [15][16][17]	Phenoxyacetic Acid [18][19]	2-(3-Formylphenoxy)-2-phenylacetic acid (Predicted)	Rationale for Observation in Target Molecule
Carboxylic Acid O-H Stretch	Absent	~3300-2500 cm⁻¹ (Broad)	~3300-2500 cm⁻¹ (Broad)	~3300-2500 cm⁻¹ (Very Broad, Strong)	Presence of the carboxylic acid group, exhibiting strong hydrogen bonding.[4][20]
Aromatic C-H Stretch	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹	~3100-3000 cm⁻¹ (Weak-Medium)	Contribution from both the phenyl and the substituted phenoxy rings.[3]
Aldehyde C-H Stretch	~2820 & 2720 cm⁻¹	Absent	Absent	~2820 & 2720 cm⁻¹ (Weak-Medium)	A key diagnostic feature confirming the presence of the aldehyde group.[6][21]
Carboxylic Acid C=O Stretch	Absent	~1710 cm⁻¹	~1710 cm⁻¹	~1710 cm⁻¹ (Strong)	Characteristic absorption for a dimeric carboxylic acid.[5]
Aldehyde C=O Stretch	~1700 cm⁻¹	Absent	Absent	~1705-1685 cm⁻¹ (Strong)	Conjugation with the aromatic ring lowers the frequency. May overlap with the acid C=O.[7]
Aromatic C=C Stretch	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹ (Multiple, Medium-Weak)	In-ring vibrations from both aromatic systems.
Aryl Ether C-O-C Stretch	Absent	Absent	~1250 cm⁻¹	~1250 cm⁻¹ (Strong)	Characteristic asymmetric stretch for an aryl ether linkage.[11][22]
Carboxylic Acid C-O Stretch	Absent	~1300-1200 cm⁻¹	~1300-1200 cm⁻¹	~1320-1210 cm⁻¹ (Medium)	This band may overlap with the stronger aryl ether C-O-C stretch.[4]

Experimental Protocol: Acquiring a High-Quality IR Spectrum

The following protocol details the preparation of a solid sample using the potassium bromide (KBr) pellet method, a standard and reliable technique for obtaining high-quality IR spectra of non-volatile solids.[23]

Workflow for KBr Pellet Preparation

Caption: Step-by-step workflow for preparing a KBr pellet for FT-IR analysis.

Step-by-Step Methodology & Rationale

• Materials Preparation :

  • Action: Place approximately 200 mg of spectroscopy-grade KBr powder and 5-10 mg of the 2-(3-Formylphenoxy)-2-phenylacetic acid sample in a drying oven at 110°C for at least two hours.[24] Allow to cool in a desiccator before use.

  • Rationale (Trustworthiness): KBr is highly hygroscopic.[23][25] Absorbed moisture introduces a very broad O-H absorption band around 3400 cm⁻¹, which can obscure the crucial O-H and N-H stretching regions of the sample.[24] Drying both components is a critical self-validating step to ensure a clean spectrum.

• Grinding and Mixing :

  • Action: In a clean, dry agate mortar, combine ~1-2 mg of the dried sample with ~100-200 mg of the dried KBr (a 0.5-1.0% sample concentration).[25] Grind the mixture with an agate pestle for several minutes until it becomes a fine, homogenous powder with a consistent, pale appearance.

  • Rationale (Expertise): The particle size of the sample must be reduced to less than the wavelength of the incident IR radiation (~2 µm) to minimize light scattering (the Christiansen effect), which can distort peak shapes and cause sloping baselines.[25] Homogenous dispersion ensures that the Beer-Lambert law is followed, leading to a spectrum with accurate peak intensities.

• Pellet Pressing :

  • Action: Transfer the powder into the collar of a clean pellet die. Level the powder gently and insert the plunger. Place the assembled die into a hydraulic press.

  • Rationale: Even distribution of the powder is essential for creating a pellet of uniform thickness, which prevents parts of the IR beam from being blocked or passing through an unrepresentative sample area.

• Compression :

  • Action: Apply pressure gradually, reaching a final pressure of 8-10 tons. Hold the pressure for 2-3 minutes.

  • Rationale: Under high pressure, KBr exhibits plastic deformation, flowing to form a transparent or translucent solid disk that is transparent to IR radiation. This process traps the finely ground sample particles within an inert, solid matrix, ideal for transmission analysis.

• Spectrum Acquisition :

  • Action: Carefully release the pressure and eject the pellet from the die. The ideal pellet is thin and transparent. Place it in the spectrometer's sample holder. First, run a background spectrum. Then, run the sample spectrum.

  • Rationale: Running a background spectrum first allows the instrument's software to subtract the spectral contributions of atmospheric CO₂ and water vapor, as well as any instrumental artifacts, resulting in a clean spectrum of only the sample and the KBr matrix.

Conclusion

The IR spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid is rich with diagnostic information. The definitive identification of this molecule relies on the simultaneous observation of several key features: a very broad O-H stretch from 3300-2500 cm⁻¹ , a strong carbonyl region likely showing two distinct or overlapping peaks around 1710 cm⁻¹ and 1690 cm⁻¹ (from the acid and aldehyde, respectively), the characteristic weak aldehyde C-H doublet near 2820/2720 cm⁻¹ , and a strong aryl ether C-O band around 1250 cm⁻¹ . By comparing these features against the spectra of simpler, related compounds, researchers can confidently confirm the presence of all constituent functional groups, thereby verifying the molecular identity with a high degree of certainty.

References

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzaldehyde. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids. Retrieved from [Link]

• LibreTexts Chemistry. (2020). 21.3: Spectroscopy of Carboxylic Acids. Retrieved from [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). FT-IR Sample Preparation. Retrieved from [Link]

• Spectroscopy Online. (2017). The C-O Bond III: Ethers By a Knockout. Retrieved from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• AntsLAB. (2019). KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press. Retrieved from [Link]

• Oreate AI Blog. (2026). Unlocking Molecular Secrets: How Infrared Spectroscopy Distinguishes Aldehydes From Ketones. Retrieved from [Link]

• Oregon State University. (2020). Spectroscopy of Carboxylic Acids. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• Oregon State University. (2020). CH 336: Aldehyde Spectroscopy. Retrieved from [Link]

• Kintek Press. (2026). What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. Retrieved from [Link]

• Study.com. (n.d.). Draw the IR spectrum for Benzaldehyde and briefly give the rationale. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 18.8: Spectroscopy of Ethers. Retrieved from [Link]

• University of Waterloo, Department of Chemistry. (n.d.). Ether Infrared spectra. Retrieved from [Link]

• Rocky Mountain Labs. (2023). Difference between Ether and Ester Bonding in FTIR Spectra. Retrieved from [Link]

• ResearchGate. (2014). Why are there two C-H spectra for the aldehyde proton in IR?. Retrieved from [Link]

• AZoM. (2022). How is Potassium Bromide Used in Infrared Spectroscopy?. Retrieved from [Link]

• PrepMate. (n.d.). Interpret the IR for benzaldehyde and distinguish it from other aldehydes and ketones. Retrieved from [Link]

• PubMed. (2011). Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic (2-hydroxy-2-phenylacetic) acid. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzeneacetic acid. Retrieved from [Link]

• LibreTexts Chemistry. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Michigan State University, Department of Chemistry. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Characteristic Infrared Absorption Bands of Functional Groups. Retrieved from [Link]

• Scribd. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzeneacetic acid (Gas Phase IR). Retrieved from [Link]

• SpectraBase. (n.d.). Phenylacetic acid - Optional[FTIR] - Spectrum. Retrieved from [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Acetic acid, phenoxy-. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). ortho-Formylphenoxyacetic acid. Retrieved from [Link]

• University of California, Davis. (n.d.). Table of IR Absorptions. Retrieved from [Link]

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A Comparative Guide to the UV-Vis Absorption Spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid. Designed for researchers, scientists, and professionals in drug development, this document offers a comprehensive comparison with structurally related molecules, supported by experimental data and theoretical principles. Our objective is to furnish a practical and scientifically rigorous resource for the characterization and application of this compound.

Introduction: Unveiling the Chromophores of 2-(3-Formylphenoxy)-2-phenylacetic acid

2-(3-Formylphenoxy)-2-phenylacetic acid is a multifaceted organic molecule incorporating several key chromophores—moieties that absorb light in the UV-Vis region. Its structure, featuring a phenylacetic acid core linked to a formyl-substituted phenoxy group, gives rise to a characteristic UV-Vis absorption spectrum. Understanding this spectrum is paramount for quantitative analysis, purity assessment, and studying its interactions in various chemical and biological systems.

The absorption of UV-Vis radiation by organic molecules excites electrons from lower energy molecular orbitals to higher energy ones. The primary electronic transitions responsible for the UV-Vis spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid are π → π* (pi to pi star) and n → π* (n to pi star) transitions.[1]

• π → π transitions:* These are typically high-energy transitions resulting in strong absorption bands and are associated with the aromatic rings (phenyl and phenoxy groups) and the carbonyl group of the formyl moiety.[2]

• n → π transitions:* These lower-energy transitions involve the non-bonding electrons on the oxygen atoms of the carboxyl and formyl groups. They result in weaker absorption bands at longer wavelengths compared to π → π* transitions.[1]

The overall UV-Vis spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid is a composite of the absorptions from its constituent chromophores: the phenyl group, the phenoxy group, and the benzaldehyde moiety.

Experimental Protocol: Acquiring a High-Fidelity UV-Vis Spectrum

A standardized and well-documented experimental procedure is critical for obtaining a reliable and reproducible UV-Vis absorption spectrum. The following protocol outlines the steps for the analysis of 2-(3-Formylphenoxy)-2-phenylacetic acid.

Instrumentation and Materials

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-400 nm and a resolution of 1 nm or better.

• Solvent: Spectroscopic grade methanol is a suitable solvent due to its transparency in the UV region and its ability to dissolve the analyte.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

• Analyte: High-purity 2-(3-Formylphenoxy)-2-phenylacetic acid.

• Analytical Balance: For accurate weighing of the analyte.

• Volumetric Flasks and Pipettes: For the preparation of standard solutions.

Step-by-Step Procedure

• Solution Preparation:

  • Accurately weigh approximately 10 mg of 2-(3-Formylphenoxy)-2-phenylacetic acid.

  • Dissolve the weighed sample in spectroscopic grade methanol in a 100 mL volumetric flask to prepare a stock solution.

  • From the stock solution, prepare a series of dilutions to determine a concentration that gives a maximum absorbance reading between 0.5 and 1.5 AU. This ensures the measurement is within the linear range of the Beer-Lambert Law.

• Instrument Setup and Calibration:

  • Turn on the spectrophotometer and allow it to warm up for the manufacturer-recommended time to ensure lamp stability.

  • Set the wavelength range for scanning (e.g., 200-400 nm).

  • Fill both the reference and sample cuvettes with the solvent (methanol) and run a baseline correction to zero the instrument.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the analyte solution before filling it.

  • Place the sample cuvette in the spectrophotometer.

  • Initiate the scan to record the UV-Vis absorption spectrum of the sample.

  • Identify the wavelength of maximum absorbance (λmax).

Experimental Workflow Diagram

Caption: Structural relationship of the target compound to its analogs.

Conclusion: A Predictive and Comparative Framework

This guide has established a framework for the analysis of the UV-Vis absorption spectrum of 2-(3-Formylphenoxy)-2-phenylacetic acid. By dissecting the molecule into its constituent chromophores and comparing it with structural analogs, we can predict and interpret its key spectral features. The provided experimental protocol offers a standardized method for obtaining high-quality spectral data. While a definitive experimental spectrum for the target molecule and one of its key comparators, 3-formylbenzoic acid, remains to be reported in readily accessible literature, this guide provides a robust theoretical and comparative foundation for researchers working with this compound. Further experimental investigation is warranted to determine the precise λmax and molar absorptivity values, which will be invaluable for future quantitative applications.

References

• Watanabe, N., Horikoshi, S., & Suzuki, K. (2003). Mechanistic inferences of the photocatalyzed oxidation of chlorinated phenoxyacetic acids by electrospray mass spectral techniques and from calculated point charges and electron densities on all atoms.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• NIST Chemistry WebBook. (n.d.). Benzoic acid, 3-formyl-. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Acetic acid, phenoxy-. Retrieved from [Link]

• PubChem. (n.d.). 3-Carboxybenzaldehyde. Retrieved from [Link]

• PubChem. (n.d.). Phenoxyacetic acid. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Benzoic Acid. Retrieved from [Link]

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